Cas no 40112-23-0 (GOSSYPOL)

• Product Name: GOSSYPOL
• CAS No: 40112-23-0
• MF: C₃₀H₃₀O₈
• MW: 518.554409503937
• CID: 925324
• Update Time: 2024-06-14

GOSSYPOL Chemical and Physical Properties

Names and Identifiers

• GOSSYPOL
• racemic-Gossypol
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-bi naphthalene-8,8'-dicarbaldehyde

• Inchi： 1S/C30H30O8/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36/h7-12,33-38H,1-6H3
• InChI Key： QBKSWRVVCFFDOT-UHFFFAOYSA-N
• SMILES： CC(C1C2C(=C(C(C3C(O)=C4C(C(=C(C(=C4C=O)O)O)C(C)C)=CC=3C)=C(C=2)C)O)C(C=O)=C(O)C=1O)C

Computed Properties

• Exact Mass: 518.194068
• Monoisotopic Mass: 518.194068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156

Experimental Properties

• Density: 1.1912 (rough estimate)
• Melting Point: 184°C
• Boiling Point: 522.63°C (rough estimate)
• Refractive Index: 1.4900 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
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• Sesquiterpenoids